Cas no 736136-58-6 (trans-4-2-(2-Fluorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-4-2-(2-Fluorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 736136-58-6
• MF: C₁₅H₁₇FO₃
• MW: 264.292088270187
• CID: 4716592
• Update Time: 2025-06-03

trans-4-2-(2-Fluorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(2-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[2-(2-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• trans-4-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-(2-(2-Fluorophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-(2-(2-Fluorophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-2-(2-Fluorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H17FO3/c16-13-4-2-1-3-12(13)14(17)9-10-5-7-11(8-6-10)15(18)19/h1-4,10-11H,5-9H2,(H,18,19)
• InChI Key： PHHIFFQPCUJPBM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Topological Polar Surface Area: 54.4

Additional information on trans-4-2-(2-Fluorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Comprehensive Overview of trans-4-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 736136-58-6)

trans-4-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 736136-58-6) is a fluorinated organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its cyclohexane carboxylic acid backbone and 2-fluorophenyl ketone moiety, has garnered attention for its unique structural features and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity and receptor binding.

The compound's trans-configuration and fluorine substitution contribute to its stereochemical stability and bioavailability, making it a candidate for targeted therapeutic interventions. Recent studies highlight its relevance in addressing metabolic disorders and inflammatory pathways, aligning with current trends in precision medicine. Its carboxylic acid group further enhances its utility as a building block for prodrug development.

In the context of AI-driven drug design, trans-4-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid exemplifies how computational models predict molecular interactions. Searches for "fluorinated cyclohexane derivatives" and "ketone-functionalized carboxylic acids" have surged, reflecting industry interest in hybrid scaffolds. The compound's logP value and hydrogen bonding capacity are frequently analyzed parameters in QSAR studies.

From a synthetic chemistry perspective, the preparation of this compound involves stereoselective alkylation and Pd-catalyzed cross-coupling, topics trending in "green chemistry methodologies" searches. Its crystalline properties and solubility profile are critical for formulation scientists optimizing delivery systems, a hot topic in "biopharmaceutics classification" discussions.

Environmental considerations of fluorinated compounds like CAS 736136-58-6 are being reevaluated through the lens of sustainable chemistry. Analytical techniques such as HPLC-MS and NMR spectroscopy dominate literature about its characterization, with "structural elucidation techniques" being a high-volume search term among chemists.

Emerging applications in bioconjugation chemistry position this molecule as a versatile linker for antibody-drug conjugates (ADCs), answering frequent queries about "small molecule payloads for targeted therapy". Its balanced lipophilicity and polar surface area make it particularly suitable for crossing biological barriers while maintaining specificity.

Regulatory perspectives on fluorine-containing pharmaceuticals continue to evolve, with 736136-58-6 serving as a case study for ICH guideline compliance in impurity profiling. The compound's thermal stability data, often searched alongside "accelerated stability testing protocols", supports its inclusion in long-term formulation strategies.

In material science, derivatives of this compound show promise in liquid crystal formulations, correlating with rising interest in "fluorinated mesogens". The electronic effects of its 2-fluorophenyl group influence molecular packing, a key consideration in "structure-property relationships" research.

Patent analysis reveals growing IP activity around cyclohexane carboxylic acid derivatives, with CAS 736136-58-6 appearing in claims related to kinase inhibition and GPCR modulation. These findings respond to frequent searches about "patent landscaping for lead compounds" in medicinal chemistry.

As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound's molecular weight (302.33 g/mol) and rotatable bond count position it favorably in "lead-like chemical space" analyses. Its chromatographic behavior under different mobile phases is another area of technical interest.